Cas no 861924-62-1 (3-(but-3-en-2-yl)-1-butylthiourea)
3-(but-3-en-2-yl)-1-butylthiourea Chemical and Physical Properties
Names and Identifiers
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- Thiourea, N-butyl-N'-(1-methyl-2-propenyl)-
- 3-(but-3-en-2-yl)-1-butylthiourea
- EN300-1274424
- 861924-62-1
-
- Inchi: 1S/C9H18N2S/c1-4-6-7-10-9(12)11-8(3)5-2/h5,8H,2,4,6-7H2,1,3H3,(H2,10,11,12)
- InChI Key: DWDGJLXCZRPDMC-UHFFFAOYSA-N
- SMILES: S=C(NC(C=C)C)NCCCC
Computed Properties
- Exact Mass: 186.11906976Da
- Monoisotopic Mass: 186.11906976Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 56.2Ų
3-(but-3-en-2-yl)-1-butylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1274424-0.05g |
3-(but-3-en-2-yl)-1-butylthiourea |
861924-62-1 | 0.05g |
$864.0 | 2023-06-08 | ||
| Enamine | EN300-1274424-0.1g |
3-(but-3-en-2-yl)-1-butylthiourea |
861924-62-1 | 0.1g |
$904.0 | 2023-06-08 | ||
| Enamine | EN300-1274424-0.25g |
3-(but-3-en-2-yl)-1-butylthiourea |
861924-62-1 | 0.25g |
$946.0 | 2023-06-08 | ||
| Enamine | EN300-1274424-0.5g |
3-(but-3-en-2-yl)-1-butylthiourea |
861924-62-1 | 0.5g |
$987.0 | 2023-06-08 | ||
| Enamine | EN300-1274424-1.0g |
3-(but-3-en-2-yl)-1-butylthiourea |
861924-62-1 | 1g |
$1029.0 | 2023-06-08 | ||
| Enamine | EN300-1274424-2.5g |
3-(but-3-en-2-yl)-1-butylthiourea |
861924-62-1 | 2.5g |
$2014.0 | 2023-06-08 | ||
| Enamine | EN300-1274424-5.0g |
3-(but-3-en-2-yl)-1-butylthiourea |
861924-62-1 | 5g |
$2981.0 | 2023-06-08 | ||
| Enamine | EN300-1274424-10.0g |
3-(but-3-en-2-yl)-1-butylthiourea |
861924-62-1 | 10g |
$4421.0 | 2023-06-08 | ||
| Enamine | EN300-1274424-50mg |
3-(but-3-en-2-yl)-1-butylthiourea |
861924-62-1 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1274424-100mg |
3-(but-3-en-2-yl)-1-butylthiourea |
861924-62-1 | 100mg |
$678.0 | 2023-10-01 |
3-(but-3-en-2-yl)-1-butylthiourea Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 3-(but-3-en-2-yl)-1-butylthiourea
Research Brief on 3-(but-3-en-2-yl)-1-butylthiourea (CAS: 861924-62-1): Recent Advances and Applications in Chemical Biology and Medicine
3-(but-3-en-2-yl)-1-butylthiourea (CAS: 861924-62-1) is a thiourea derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Thiourea derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory effects. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have explored the synthetic pathways for 3-(but-3-en-2-yl)-1-butylthiourea, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly improved the efficiency of producing this compound. The method involves the reaction of but-3-en-2-amine with butyl isothiocyanate under mild conditions, yielding the target compound with high selectivity. This advancement is particularly relevant for scaling up production for preclinical studies.
In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(but-3-en-2-yl)-1-butylthiourea exhibits promising inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings were published in a 2022 issue of Bioorganic & Medicinal Chemistry Letters, where researchers attributed the compound's antimicrobial properties to its ability to disrupt bacterial cell membrane integrity. Further investigations are underway to elucidate the precise mechanism of action and to evaluate its efficacy in vivo.
Another area of interest is the compound's potential as an anticancer agent. A 2023 study in European Journal of Medicinal Chemistry reported that 3-(but-3-en-2-yl)-1-butylthiourea showed selective cytotoxicity against several cancer cell lines, including breast and lung cancer cells. The study highlighted the compound's ability to induce apoptosis via the mitochondrial pathway, suggesting its potential as a lead compound for developing novel chemotherapeutic agents. However, further optimization of its pharmacokinetic properties is necessary to enhance its bioavailability and reduce off-target effects.
Beyond its antimicrobial and anticancer activities, 3-(but-3-en-2-yl)-1-butylthiourea has also been investigated for its role as a modulator of enzyme activity. A recent preprint on bioRxiv described its inhibitory effects on carbonic anhydrase isoforms, which are implicated in various physiological and pathological processes. This finding opens up new avenues for exploring its applications in treating conditions such as glaucoma and epilepsy, where carbonic anhydrase inhibitors are commonly used.
In conclusion, 3-(but-3-en-2-yl)-1-butylthiourea (CAS: 861924-62-1) represents a versatile scaffold with multiple therapeutic potentials. Recent advancements in its synthesis and biological evaluation underscore its relevance in chemical biology and drug discovery. Future research should focus on optimizing its pharmacological profile and conducting comprehensive preclinical studies to validate its safety and efficacy. The compound's multifaceted activities make it a promising candidate for further development in the pharmaceutical industry.
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